![molecular formula C13H20N2O5 B6281624 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid CAS No. 2649080-00-0](/img/no-structure.png)
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
Overview
Description
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H20N2O5 and its molecular weight is 284.3. The purity is usually 95.
BenchChem offers high-quality 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(tert-butoxycarbonyl)azetidin-3-ol, which is synthesized from tert-butyl chloroacetate and azetidine-3-ol. The second intermediate is 5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, which is synthesized from 5-methyl-1,2-oxazole-3-carboxylic acid and ethyl chloroformate. These two intermediates are then coupled using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product.", "Starting Materials": [ "tert-butyl chloroacetate", "azetidine-3-ol", "5-methyl-1,2-oxazole-3-carboxylic acid", "ethyl chloroformate", "N,N'-dicyclohexylcarbodiimide (DCC)" ], "Reaction": [ "Synthesis of 3-(tert-butoxycarbonyl)azetidin-3-ol:", "- Combine tert-butyl chloroacetate and azetidine-3-ol in a solvent such as dichloromethane", "- Add a base such as triethylamine to the mixture to deprotonate the azetidine-3-ol", "- Allow the reaction to proceed at room temperature for several hours", "- Isolate the product by filtration or extraction", "Synthesis of 5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid:", "- Combine 5-methyl-1,2-oxazole-3-carboxylic acid and ethyl chloroformate in a solvent such as dichloromethane", "- Add a base such as triethylamine to the mixture to deprotonate the carboxylic acid", "- Allow the reaction to proceed at room temperature for several hours", "- Isolate the product by filtration or extraction", "Coupling of intermediates:", "- Combine the two intermediates in a solvent such as dichloromethane", "- Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to the mixture", "- Allow the reaction to proceed at room temperature for several hours", "- Isolate the final product by filtration or extraction" ] } | |
CAS RN |
2649080-00-0 |
Product Name |
3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
Molecular Formula |
C13H20N2O5 |
Molecular Weight |
284.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
